![molecular formula C26H20Cl2N2O3S B5234380 2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide](/img/structure/B5234380.png)
2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide
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Overview
Description
2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. It is a member of the benzamide family of compounds and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 and 5-lipoxygenase. It has also been shown to inhibit the activation of various signaling pathways, including the NF-κB and MAPK pathways. These effects have been linked to the compound's anti-inflammatory and anticancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide in lab experiments is its versatility. It has been shown to have a variety of biological activities, making it useful for studying a wide range of biological processes. However, one limitation is that its exact mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide. One area of interest is its potential use in the treatment of metabolic disorders, such as diabetes and obesity. Another area of interest is its potential use in the development of new anticancer drugs. Additionally, further research is needed to fully understand the compound's mechanism of action and its effects on various biological processes.
Synthesis Methods
The synthesis of 2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide can be achieved through a multistep process that involves the reaction of various chemical reagents. One common method involves the reaction of 3,5-dichloroaniline with benzyl phenylsulfone in the presence of a base, followed by the reaction of the resulting product with benzoyl chloride.
Scientific Research Applications
2-[benzyl(phenylsulfonyl)amino]-N-(3,5-dichlorophenyl)benzamide has been extensively studied for its potential use in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, anticancer, and antiviral properties. It has also been studied for its potential use in the treatment of diabetes and other metabolic disorders.
properties
IUPAC Name |
2-[benzenesulfonyl(benzyl)amino]-N-(3,5-dichlorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20Cl2N2O3S/c27-20-15-21(28)17-22(16-20)29-26(31)24-13-7-8-14-25(24)30(18-19-9-3-1-4-10-19)34(32,33)23-11-5-2-6-12-23/h1-17H,18H2,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRBIKLRRMPZKNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN(C2=CC=CC=C2C(=O)NC3=CC(=CC(=C3)Cl)Cl)S(=O)(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
511.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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